Cas no 1696123-35-9 (2-{1-(tert-butoxy)carbonyl-3-(1H-1,2,4-triazol-1-yl)azetidin-3-yl}acetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-3-(1H-1,2,4-triazol-1-yl)azetidin-3-yl}acetic acid
• CAS No: 1696123-35-9
• MF: C₁₂H₁₈N₄O₄
• MW: 282.295722484589
• CID: 5613575
• PubChem ID: 107141311
• Update Time: 2025-08-05

2-{1-(tert-butoxy)carbonyl-3-(1H-1,2,4-triazol-1-yl)azetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(1,1-Dimethylethoxy)carbonyl]-3-(1H-1,2,4-triazol-1-yl)-3-azetidineacetic acid (ACI)
• 3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-3-(1H-1,2,4-triazol-1-yl)- (ACI)
• 2-{1-(tert-butoxy)carbonyl-3-(1H-1,2,4-triazol-1-yl)azetidin-3-yl}acetic acid

• Inchi： 1S/C12H18N4O4/c1-11(2,3)20-10(19)15-5-12(6-15,4-9(17)18)16-8-13-7-14-16/h7-8H,4-6H2,1-3H3,(H,17,18)
• InChI Key： NCMLKXUITAOTSE-UHFFFAOYSA-N
• SMILES： O=C(CC1(CN(C(OC(C)(C)C)=O)C1)N1C=NC=N1)O

Additional information on 2-{1-(tert-butoxy)carbonyl-3-(1H-1,2,4-triazol-1-yl)azetidin-3-yl}acetic acid

Introduction to 2-{1-(tert-butoxy)carbonyl-3-(1H-1,2,4-triazol-1-yl)azetidin-3-yl}acetic acid (CAS No. 1696123-35-9)

2-{1-(tert-butoxy)carbonyl-3-(1H-1,2,4-triazol-1-yl)azetidin-3-yl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 1696123-35-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic derivatives, featuring a complex structural framework that includes an azetidine ring fused with a triazole moiety. The presence of a tert-butoxycarbonyl (Boc) group further enhances its utility as a synthetic intermediate, particularly in the construction of more intricate molecular architectures.

The structural composition of 2-{1-(tert-butoxy)carbonyl-3-(1H-1,2,4-triazol-1-yl)azetidin-3-yl}acetic acid positions it as a valuable building block in medicinal chemistry. The azetidine ring is a five-membered saturated heterocycle that is commonly employed in the design of bioactive molecules due to its ability to mimic certain biological scaffolds. In contrast, the triazole ring introduces additional functional diversity, offering opportunities for hydrogen bonding interactions and enhanced binding affinity to biological targets. The Boc group serves as a protective moiety for the amine functionality, allowing for selective deprotection under controlled conditions when necessary.

Recent advancements in drug discovery have highlighted the importance of multifunctional molecular entities that can simultaneously engage multiple biological pathways or target sites. The unique structural features of CAS No. 1696123-35-9 make it an attractive candidate for such applications. For instance, the combination of an azetidine and triazole scaffold has been explored in the development of novel antimicrobial agents, where these motifs can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. The Boc protection further allows for modular synthesis, enabling chemists to systematically modify and optimize the compound's pharmacophoric properties.

In vitro studies have demonstrated that derivatives of this class exhibit promising activity against various therapeutic targets. The azetidine ring has been shown to interact with enzymes involved in protein synthesis and DNA replication, making it relevant for antiviral and anticancer applications. Meanwhile, the triazole moiety has demonstrated efficacy in inhibiting kinases and other enzymes implicated in inflammatory diseases. The Boc group not only enhances stability during synthetic procedures but also provides a predictable handle for further functionalization, facilitating rapid library synthesis and high-throughput screening campaigns.

The pharmaceutical industry has increasingly relied on computational modeling and structure-based drug design to accelerate the discovery of novel therapeutics. The three-dimensional structure of 2-{1-(tert-butoxy)carbonyl-3-(1H-1,2,4-triazol-1-yl)azetidin-3-yl}acetic acid, as determined through X-ray crystallography or NMR spectroscopy, serves as a critical input for virtual screening and molecular docking studies. These techniques allow researchers to predict binding modes and affinities with high precision, thereby guiding the optimization process toward more potent and selective drug candidates.

One notable application of this compound is in the development of protease inhibitors, which are essential for treating conditions such as HIV/AIDS and cancer. Proteases play crucial roles in various biological processes, including viral replication and tumor progression. By incorporating the azetidine-triazole scaffold into inhibitor designs, researchers can exploit favorable interactions with the active site residues of these enzymes. Preliminary data suggest that derivatives of CAS No. 1696123-35-9 exhibit competitive binding kinetics with key proteases, warranting further investigation into their potential as lead compounds.

The versatility of 2-{1-(tert-butoxy)carbonyl-3-(1H-1,2,4-triazol-1-y l)azetidin -3 - y l}acetic acid extends beyond its role as a synthetic intermediate; it also serves as a platform for exploring novel chemical reactions and methodologies. Transition-metal-catalyzed cross-coupling reactions have been particularly effective in modifying the triazole and azetidine moieties, enabling the introduction of diverse substituents that fine-tune pharmacological properties. Such transformations are instrumental in generating libraries of analogs with tailored biological activities.

The integration of green chemistry principles has further enhanced the sustainability of processes involving this compound. Solvent-free reactions and catalytic methods have been employed to minimize waste generation while maintaining high yields. Additionally, biocatalytic approaches have been explored to improve selectivity and reduce reliance on harsh reagents. These innovations align with broader industry efforts to develop environmentally benign synthetic routes without compromising efficiency or scalability.

The future prospects for CAS No. 1696123 - 35 - 9 are promising as continued research uncovers new therapeutic applications and synthetic possibilities. Collaborative efforts between academia and industry are expected to drive innovation by combining experimental expertise with computational insights. As drug discovery technologies evolve toward greater precision and efficiency, compounds like this will remain indispensable tools for designing next-generation therapeutics.